N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C20H18N2O3S/c1-13(10-14-12-26-18-9-5-2-6-15(14)18)21-19(23)11-22-16-7-3-4-8-17(16)25-20(22)24/h2-9,12-13H,10-11H2,1H3,(H,21,23)
• InChI Key: ZCZSXBVLTGZQGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H18N2O3S and its molecular weight is 366.44. The purity is usually 95%.
BenchChem offers high-quality N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure Analysis

The synthesis of compounds with similar complex structures involves multi-step reactions, leading to the creation of molecules with potential biological activities. For example, the synthesis of triazole compounds containing thioamide group involves several step reactions from substituted acetophenone, triazole, and phenyl isothiocyanate, highlighting the complexity and the potential for creating molecules with specific properties, including antifungal and plant growth regulating activities (Li Fa-qian et al., 2005).

Biological Activities and Applications

Compounds with similar structures to N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide have been investigated for their potential antitumor, antimicrobial, and anti-inflammatory activities. For instance, a study on new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings showed considerable anticancer activity against some cancer cell lines, illustrating the potential therapeutic applications of these compounds (L. Yurttaş et al., 2015). Another example is the synthesis of novel sulphonamide derivatives, which displayed good antimicrobial activity, further highlighting the research interest in these compounds for potential medical applications (Asmaa M. Fahim, Eman H. I. Ismael, 2019).

Anticonvulsant Agents

Research into benzothiazole derivatives having acetamido and carbothioamido pharmacophore has indicated potential as anticonvulsant agents. This underscores the importance of investigating the structural and functional aspects of such compounds for their possible use in treating convulsive disorders (M. Amir et al., 2012).